Cas no 1780169-51-8 (1H-Pyrazol-4-amine, 1-(3-piperidinyl)-)

• Product Name: 1H-Pyrazol-4-amine, 1-(3-piperidinyl)-
• CAS No: 1780169-51-8
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5253257
• Update Time: 2025-05-28

1H-Pyrazol-4-amine, 1-(3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-(3-piperidinyl)-

• Inchi： 1S/C8H14N4/c9-7-4-11-12(6-7)8-2-1-3-10-5-8/h4,6,8,10H,1-3,5,9H2
• InChI Key： BUWWVXHYYARJCT-UHFFFAOYSA-N
• SMILES： N1(C2CCCNC2)C=C(N)C=N1

Additional information on 1H-Pyrazol-4-amine, 1-(3-piperidinyl)-

Recent Advances in the Study of 1H-Pyrazol-4-amine, 1-(3-piperidinyl)- (CAS: 1780169-51-8) in Chemical Biology and Pharmaceutical Research

The compound 1H-Pyrazol-4-amine, 1-(3-piperidinyl)- (CAS: 1780169-51-8) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic amine, featuring a pyrazole core substituted with a piperidinyl group, has garnered significant attention due to its versatile pharmacological properties and potential applications in drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for kinase inhibitors. Researchers successfully incorporated 1780169-51-8 into novel ATP-competitive inhibitors showing nanomolar potency against several cancer-related kinases. The structural flexibility of the pyrazole-amine moiety allowed for optimal interactions with the kinase hinge region, while the piperidinyl group contributed to improved solubility and pharmacokinetic properties.

In neuropharmacology, a team from Harvard Medical School reported the use of 1H-Pyrazol-4-amine, 1-(3-piperidinyl)- in developing selective serotonin receptor modulators. The compound's unique stereochemistry enabled the creation of enantiomerically pure derivatives with distinct binding affinities for 5-HT receptor subtypes. This work, published in ACS Chemical Neuroscience, highlights the molecule's potential for treating neurological disorders with reduced side effects.

Recent synthetic methodology developments have significantly improved access to 1780169-51-8 and its derivatives. A Nature Protocols paper detailed a novel one-pot synthesis approach using microwave-assisted cyclization, achieving yields of 85-90% with excellent purity. This advancement addresses previous challenges in large-scale production and has accelerated structure-activity relationship studies across multiple research groups.

Pharmacokinetic studies of 1H-Pyrazol-4-amine, 1-(3-piperidinyl)- derivatives have revealed favorable drug-like properties. The scaffold demonstrates good metabolic stability in human liver microsome assays and acceptable blood-brain barrier penetration in rodent models. These characteristics, combined with its synthetic tractability, position 1780169-51-8 as a valuable template for central nervous system drug development.

Emerging applications in infectious disease research have expanded the compound's therapeutic potential. A 2024 study in Antimicrobial Agents and Chemotherapy reported piperidinyl-pyrazole derivatives showing potent activity against drug-resistant bacterial strains. The mechanism appears to involve disruption of bacterial efflux pumps, suggesting a novel approach to overcoming antibiotic resistance.

Future research directions for 1780169-51-8 include exploration of its use in PROTAC (proteolysis targeting chimera) design and as a covalent warhead in targeted therapies. The compound's amine functionality provides an ideal handle for conjugation with E3 ligase ligands, while the pyrazole ring offers opportunities for developing reversible covalent inhibitors. These applications are currently being investigated in several academic and industrial drug discovery programs.